Cas no 126752-51-0 (Sodium tungstate)

• Product Name: Sodium tungstate
• CAS No: 126752-51-0
• MF: Na^.₁/₄O₃₂W₁₀
• MW: 2373.36
• CID: 5070680
• PubChem ID: 26052
• Update Time: 2025-06-10

Sodium tungstate Chemical and Physical Properties

Names and Identifiers

• Sodium tungstate(VI)
• Tungstate, sodium
• CCRIS 5814
• 13472-45-2
• Disodium tungstate (Na2WO4)
• Sodiumtungstate(VI)
• UNII-64LRH4405G
• disodium dioxido(dioxo)tungsten
• Tungstic acid, disodium salt
• Sodium tungstate (Na2(WO4))
• DISODIUM TUNGSTATE [NA2WO4]
• CHEBI:63940
• SODIUM TUNGSTATE [NA2(WO4)]
• Sodium tungstate(VI) (Na2WO4)
• Tungstate (WO42-), sodium (1:2), (T-4)-
• Sodium tungsten oxide (Na2WO4)
• Sodium tungstate (Na2WO4)
• Tungstate (WO42-), disodium, (T-4)-
• sodium tetraoxotungstate(VI)
• Tungstic acid (H2WO4), disodium salt
• Disodium tetraoxotungstate (2-)
• tungsten(4+) ion disodium dihydroxide dioxidandiide
• Tungstate (W10O324-), sodium (1:4)
• Disodium tetraoxatungstate(2-)
• Disodium wolframate
• Disodium tetraoxatungstate (2)
• Tungastate (WO4(2-)), disodium, (T-4)-
• disodium;dioxido(dioxo)tungsten
• Disodium tetraoxotungstate
• EC 236-743-4
• AKOS030227979
• SODIUM TUNGSTATE(VI) [MI]
• Disodium tetraoxotungstate (2)
• Na2WO4
• HSDB 5057
• Disodium tetraoxotungstate(2-)
• EINECS 236-743-4
• GS-3112
• Tungastate (WO4(2-)), disodium, (T-4)-(9CI)
• Disodium tungstate
• 126752-51-0
• SODIUM TUNGSTATE
• Q418410
• DTXSID4021420
• sodium tungstate (VI)
• Disodium tetraoxatungstate (2-)
• Sodium wolframate
• 64LRH4405G
• NS00093533
• Tungstate (WO42-), disodium, (beta-4)-
• Sodium tungstate

• Inchi： 1S/Na.32O.10W/q+1;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;2*-2;;;;;;;;3*+4
• InChI Key： GWNXDSFUHJFYNL-UHFFFAOYSA-N
• SMILES： O=[W+4]1234O[W+4]567(O[W]89(O[W]%10%11%12(O[W]%13%14%15(=O)O[W]%16%17%18(=O)O[W](O%10)(O%13)(=O)([O-2]%11%16%14[W](O%12)(O%17)(O%15)(=O)O5)O[W+4]5(O8)(O[W](O%18)(=O)(O6)(O1)[O-2]2759)(=O)O3)=O)(=O)O4)=O.[Na+]

Computed Properties

• Exact Mass: 293.910130g/mol
• Monoisotopic Mass: 293.910130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3Ų

Additional information on Sodium tungstate

Comprehensive Overview of Sodium Tungstate (CAS No. 126752-51-0): Properties, Applications, and Innovations

Sodium tungstate (CAS No. 126752-51-0) is an inorganic compound with the chemical formula Na₂WO₄. This white, crystalline powder is highly soluble in water and finds extensive use in industrial, medical, and research applications. Its unique properties, such as high thermal stability and catalytic activity, make it a versatile material. In recent years, sodium tungstate has gained attention for its potential in energy storage, catalysis, and biomedical research, aligning with global trends toward sustainable technologies.

The compound's role in renewable energy systems is a hot topic among researchers. Sodium tungstate is being explored as a catalyst in hydrogen production via water splitting, a process critical for green energy solutions. Additionally, its application in electrochemical devices, such as supercapacitors and batteries, highlights its importance in advancing energy storage technologies. These innovations address the growing demand for efficient and eco-friendly alternatives to fossil fuels.

In the biomedical field, sodium tungstate has shown promise in diabetes research. Studies suggest it may mimic insulin effects, offering potential therapeutic benefits. This aligns with increasing searches for non-invasive diabetes treatments and metabolic disorder solutions. Its anti-inflammatory and antioxidant properties are also under investigation, catering to the rising interest in nutraceuticals and functional materials.

From an industrial perspective, sodium tungstate is widely used in textile dyeing, ceramic glazes, and corrosion inhibitors. Its ability to form durable coatings makes it valuable in surface engineering, a field gaining traction due to the need for wear-resistant materials. Furthermore, its role in analytical chemistry as a reagent for protein precipitation and spectrophotometry underscores its laboratory significance.

Environmental applications of sodium tungstate are another area of interest. Researchers are examining its use in wastewater treatment for heavy metal removal, addressing concerns about water pollution. This ties into the broader discourse on sustainable water management, a priority for governments and industries worldwide.

In summary, sodium tungstate (CAS No. 126752-51-0) is a multifaceted compound with expanding relevance in green technology, healthcare, and industrial processes. Its adaptability to emerging challenges ensures continued scientific and commercial interest, making it a key material for future innovations.